Cas no 14937-71-4 (6H-Purin-6-one,2-amino-9-cyclohexyl-1,9-dihydro-)

• Product Name: 6H-Purin-6-one,2-amino-9-cyclohexyl-1,9-dihydro-
• CAS No: 14937-71-4
• MF: C₁₁H₁₅N₅O
• MW: 233.269701242447
• CID: 231174
• PubChem ID: 135431362
• Update Time: 2025-04-19

6H-Purin-6-one,2-amino-9-cyclohexyl-1,9-dihydro- Chemical and Physical Properties

Names and Identifiers

• 6H-Purin-6-one,2-amino-9-cyclohexyl-1,9-dihydro-
• ((2-(2-Amino-1,6-dihydro-6-thioxo-9H-purin-9-yl)ethoxy)methyl)phosphonic acid
• 2-Amino-6-mercapto-9-[2-(phosphonomethoxy)ethyl]purine
• 2-amino-9-[2-(phosphonomethoxy)ethyl]-6-sulfonylpurine
• 2-amino-9-cyclohexyl-1,9-dihydro-purin-6-one
• AC1MHE05
• CTK1A2563
• Phosphonic acid, ((2-(2-amino-1,6-dihydro-6-thioxo-9H-purin-9-yl)ethoxy)methyl)-
• 14937-71-4
• 2-amino-9-cyclohexyl-6,9-dihydro-1H-purin-6-one
• CHEMBL324348
• NSC-29596
• DTXSID10933633
• 2-Amino-9-cyclohexyl-1H-purin-6(9H)-one
• NSC29596
• 9-Cyclohexyl-2-imino-3,9-dihydro-2H-purin-6-ol

• Inchi： 1S/C11H15N5O/c12-11-14-9-8(10(17)15-11)13-6-16(9)7-4-2-1-3-5-7/h6-7H,1-5H2,(H3,12,14,15,17)
• InChI Key： QONRRYFWNHZGDD-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C(N)N1)N(C=N2)C1CCCCC1

Computed Properties

• Exact Mass: 233.12785
• Monoisotopic Mass: 233.128
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 85.3Ų

Experimental Properties

• Density: 1.62
• Boiling Point: 530.5°Cat760mmHg
• Flash Point: 274.6°C
• Refractive Index: 1.804
• PSA: 89.85
• LogP: 1.78820